Cas no 1592399-20-6 (2-amino-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylethan-1-ol)

• Product Name: 2-amino-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylethan-1-ol
• CAS No: 1592399-20-6
• MF: C₈H₁₄N₄O₃
• MW: 214.221761226654
• CID: 5606337
• PubChem ID: 116807466
• Update Time: 2025-06-08

2-amino-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]ethan-1-ol
• EN300-976639
• 1592399-20-6
• 2-amino-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylethan-1-ol

• Inchi： 1S/C8H14N4O3/c9-5-6(13)7-10-8(11-15-7)12-1-3-14-4-2-12/h6,13H,1-5,9H2
• InChI Key： FRYGHOPWJSKECI-UHFFFAOYSA-N
• SMILES： O1CCN(C2=NOC(C(CN)O)=N2)CC1

Computed Properties

• Exact Mass: 214.10659032g/mol
• Monoisotopic Mass: 214.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 97.6Ų

Additional information on 2-amino-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylethan-1-ol

Introduction to 2-Amino-1-3-(Morpholin-4-yl)-1,2,4-Oxadiazol-5-yl)ethan-1-ol (CAS No. 1592399-20-6)

2-Amino-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl)ethan-1-ol, with the CAS number 1592399-20-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an oxadiazole ring and a morpholine moiety, making it a promising candidate for various therapeutic applications.

The oxadiazole ring is a five-membered heterocyclic compound containing two oxygen atoms and one nitrogen atom. This structural motif is known for its biological activity and has been widely explored in the development of drugs targeting various diseases. The morpholine moiety, on the other hand, is a six-membered ring containing an oxygen atom and a nitrogen atom. It is known for its ability to enhance the solubility and bioavailability of compounds, making it a valuable functional group in drug design.

Recent studies have highlighted the potential of 2-Amino-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl)ethan-1-ol in several therapeutic areas. One of the most notable applications is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can effectively modulate key enzymes involved in the pathogenesis of these conditions, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). By inhibiting these enzymes, the compound can potentially improve cognitive function and slow down disease progression.

In addition to its neuroprotective properties, 2-Amino-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl)ethan-1-ol has also shown promise in the field of cancer research. Studies have demonstrated that this compound can selectively target cancer cells while sparing normal cells. The mechanism of action involves the inhibition of specific signaling pathways that are crucial for cancer cell survival and proliferation. For instance, it has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 2-Amino-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl)ethan-1-ol have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate. Furthermore, it has shown low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Amino-1-3-(morpholin-4-yl)-1,2,4-oaxdiazol--5-y)ethan--ol in human subjects. Early results from phase I trials have been promising, with no serious adverse events reported at therapeutic doses. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, 2-Amino--(morpholin--yl)--oaxdiazol--y)ethan--ol (CAS No. 1592399--6) represents a promising compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing treatments for various diseases.